Cas no 105935-18-0 (2-Propenoic acid, 2-(trifluoromethyl)-, propyl ester)
105935-18-0 structure
Product Name:2-Propenoic acid, 2-(trifluoromethyl)-, propyl ester
CAS No:105935-18-0
MF:C7H9F3O2
MW:182.140372991562
CID:1163636
PubChem ID:20234448
Update Time:2025-04-20
2-Propenoic acid, 2-(trifluoromethyl)-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-(trifluoromethyl)-, propyl ester
- propyl 2-(trifluoromethyl)prop-2-enoate
- DTXSID00603934
- SCHEMBL303392
- OTPPJRROTZEJEB-UHFFFAOYSA-N
- 105935-18-0
-
- Inchi: 1S/C7H9F3O2/c1-3-4-12-6(11)5(2)7(8,9)10/h2-4H2,1H3
- InChI Key: OTPPJRROTZEJEB-UHFFFAOYSA-N
- SMILES: FC(C(=C)C(=O)OCCC)(F)F
Computed Properties
- Exact Mass: 182.05547
- Monoisotopic Mass: 182.05546401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid, 2-(trifluoromethyl)-, propyl ester Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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